Cas no 2229377-65-3 (tert-butyl N-5-(2-amino-3-hydroxypropyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-3-hydroxypropyl)pyrimidin-2-ylcarbamate
• CAS No: 2229377-65-3
• MF: C₁₂H₂₀N₄O₃
• MW: 268.312202453613
• CID: 6302064
• PubChem ID: 165623415
• Update Time: 2025-05-21

tert-butyl N-5-(2-amino-3-hydroxypropyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-3-hydroxypropyl)pyrimidin-2-ylcarbamate
• tert-butyl N-[5-(2-amino-3-hydroxypropyl)pyrimidin-2-yl]carbamate
• 2229377-65-3
• EN300-1882444

• Inchi： 1S/C12H20N4O3/c1-12(2,3)19-11(18)16-10-14-5-8(6-15-10)4-9(13)7-17/h5-6,9,17H,4,7,13H2,1-3H3,(H,14,15,16,18)
• InChI Key： CIIHMHJQQABYHT-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)CC(CO)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 268.15354051g/mol
• Monoisotopic Mass: 268.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 110Ų

Additional information on tert-butyl N-5-(2-amino-3-hydroxypropyl)pyrimidin-2-ylcarbamate

Introduction to Tert-butyl N-5-(2-amino-3-hydroxypropyl)pyrimidin-2-ylcarbamate (CAS No. 2229377-65-3)

Tert-butyl N-5-(2-amino-3-hydroxypropyl)pyrimidin-2-ylcarbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its Chemical Abstracts Service (CAS) number 2229377-65-3, represents a novel derivative with a pyrimidine core structure functionalized with a carbamate group and an aminoalkyl side chain. The unique combination of these structural elements makes it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular framework of tert-butyl N-5-(2-amino-3-hydroxypropyl)pyrimidin-2-ylcarbamate incorporates several key pharmacophoric features that are highly relevant to modern medicinal chemistry. The pyrimidine ring, a common scaffold in many bioactive molecules, is known for its ability to interact with biological targets such as enzymes and receptors. The presence of a carbamate group at the 2-position of the pyrimidine ring enhances its potential as an intermediate in the synthesis of more complex pharmacological agents. Additionally, the 2-amino-3-hydroxypropyl side chain introduces both basic and hydrophilic functionalities, which can influence solubility, bioavailability, and metabolic stability.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and metabolic disorders. Tert-butyl N-5-(2-amino-3-hydroxypropyl)pyrimidin-2-ylcarbamate has been investigated as a potential lead compound in this context. Its structural features suggest that it may exhibit inhibitory activity against specific enzymes by binding to their active sites through hydrogen bonding and hydrophobic interactions. Preliminary computational studies have indicated that this compound could have favorable binding affinities to certain protein targets, making it an attractive starting point for structure-based drug design.

One of the most compelling aspects of tert-butyl N-5-(2-amino-3-hydroxypropyl)pyrimidin-2-ylcarbamate is its versatility in synthetic chemistry. The carbamate group can be further modified through various chemical reactions, such as hydrolysis or substitution, allowing for the generation of a diverse library of derivatives. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential. Moreover, the hydroxyl group on the side chain provides a site for further functionalization, enabling the creation of prodrugs or conjugates that enhance delivery or target specificity.

The synthesis of tert-butyl N-5-(2-amino-3-hydroxypropyl)pyrimidin-2-ylcarbamate involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include the formation of the pyrimidine ring via condensation reactions, followed by the introduction of the carbamate moiety through nucleophilic substitution or coupling reactions. The subsequent functionalization of the 2-amino-3-hydroxypropyl side chain requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as flow chemistry or transition-metal-catalyzed reactions may be employed to improve efficiency and scalability.

From a biological perspective, tert-butyl N-5-(2-amino-3-hydroxypropyl)pyrimidin-2-ylcarbamate has shown promise in preclinical studies as a modulator of cellular pathways relevant to disease progression. For instance, its ability to interact with enzymes involved in DNA repair or cell cycle regulation has been explored in cancer research. Additionally, its potential role in modulating inflammatory responses has been investigated in models of chronic diseases. These findings underscore the compound's therapeutic potential and justify further investment in its development.

The pharmacokinetic properties of tert-butyl N-5-(2-amino-3-hydroxypropyl)pyrimidin-2-ylcarbamate are also an area of active investigation. Factors such as absorption, distribution, metabolism, and excretion (ADME) must be carefully evaluated to determine its suitability for clinical use. Initial studies suggest that the compound exhibits reasonable solubility and stability under physiological conditions, which are critical for oral or intravenous administration. However, additional research is needed to fully characterize its pharmacokinetic profile and identify any potential liabilities.

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